3-{[2-(2,4-dimethylphenyl)-2-oxoethyl]thio}-7-(3-methoxyphenyl)[1,2,4]triazolo[4,3-a]pyrazin-8(7H)-one

• IUPAC Name: 3-[2-(2,4-dimethylphenyl)-2-oxoethyl]sulfanyl-7-(3-methoxyphenyl)-[1,2,4]triazolo[4,3-a]pyrazin-8-one
• InChI: InChI=1S/C22H20N4O3S/c1-14-7-8-18(15(2)11-14)19(27)13-30-22-24-23-20-21(28)25(9-10-26(20)22)16-5-4-6-17(12-16)29-3/h4-12H,13H2,1-3H3
• InChI Key: MANLNZUNTGBSII-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C(=O)CSC2=NN=C3N2C=CN(C3=O)C4=CC(=CC=C4)OC)C
• Molecular Formula: C22H20N4O3S
• Molecular Weight: 420.5 g/mol
• CAS No.: 1242905-15-2

Description

3-{[2-(2,4-dimethylphenyl)-2-oxoethyl]thio}-7-(3-methoxyphenyl)[1,2,4]triazolo[4,3-a]pyrazin-8(7H)-one is a useful research compound. Its molecular formula is C22H20N4O3S and its molecular weight is 420.49. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Evaluation

A study on the synthesis and evaluation of bis[1,2,4]triazolo[3,4-b][1,3,4]oxadiazoles, including compounds with structural similarities to 3-{[2-(2,4-dimethylphenyl)-2-oxoethyl]thio}-7-(3-methoxyphenyl)[1,2,4]triazolo[4,3-a]pyrazin-8(7H)-one, showed that certain derivatives exhibited potent antibacterial activity against various strains of bacteria. The presence of specific substituents on the triazole moiety, such as 2,4-difluorophenyl or 4-nitrophenyl, significantly enhanced inhibitory activity, comparable to standard drugs like streptomycin. This suggests potential applications in developing new antimicrobial agents (C. Reddy, M. V. Devi, G. R. Kumar, M. Sunitha, A. Nagaraj, 2013).

Anticancer and Antiviral Applications

Another research area involves the discovery of compounds with antiviral and anticancer properties. For instance, derivatives of [1,2,4]triazolo[3,4-b][1,3,4]thiadiazines were synthesized, showcasing promising in vitro activities against coronaviruses and various tumors. The structural modifications in these compounds allowed for the tuning of their biological properties towards either antiviral or anticancer activity, with some derivatives acting as tubulin polymerization inhibitors. This highlights the compound's versatility and potential in therapeutic applications (Parameshwara Chary Jilloju, L. Persoons, S. Kurapati, D. Schols, S. de Jonghe, D. Daelemans, R. R. Vedula, 2021).

Potential in Material Science

Furthermore, the fluorescence properties of diphenylthiazolo[4,5‐b]pyrazines, which share a structural motif with the compound , were explored. These studies demonstrated that substituent effects could significantly influence the fluorescence efficiency, providing valuable insights for designing new fluorescent materials. The findings suggest applications in material science, particularly in developing fluorescent probes and sensors (Tatsuki Nakagawa, M. Yamaji, S. Maki, H. Niwa, T. Hirano, 2015).